Pyrolysis of di(isobutylamino)phenylboron
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000191
Abstract
When di(isobutylamino)phenylboron is pyrolysed, isobutylamine is eliminated and the trimer, B-triphenyl-N-tri-isobutylborazine, is produced. Contrary to claims in the literature, the pyrolysis does not provide a route to linear boronānitrogen polymers.
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